Cas no 83410-16-6 (4-chloro-5-iodo-2,6-dimethyl-pyrimidine)

• Product Name: 4-chloro-5-iodo-2,6-dimethyl-pyrimidine
• CAS No: 83410-16-6
• MF: C₆H₆ClIN₂
• MW: 268.482712268829
• MDL: MFCD02081997
• CID: 1005312
• Update Time: 2025-10-28

4-chloro-5-iodo-2,6-dimethyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-iodo-2,6-dimethylpyrimidine
• 4-chloro-5-iodo-2,6-dimethyl-pyrimidine
• 4-Chloro-2,6-dimethyl-5-iodopyrimidine
• Pyrimidine, 4-chloro-5-iodo-2,6-dimethyl-
• UNEBOKDKZGLMCP-UHFFFAOYSA-N
• 2861AC
• NE62918
• 4-chloro-5-iodo-2,6-dimethyl-pyrimidine, AldrichCPR
• 4-Chloro-5-iodo-2,6-dimethylpyrimidine (ACI)
• 6-Chloro-5-iodo-2,4-dimethylpyrimidine

• MDL： MFCD02081997
• Inchi： 1S/C6H6ClIN2/c1-3-5(8)6(7)10-4(2)9-3/h1-2H3
• InChI Key： UNEBOKDKZGLMCP-UHFFFAOYSA-N
• SMILES： ClC1C(I)=C(C)N=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Topological Polar Surface Area: 25.8

4-chloro-5-iodo-2,6-dimethyl-pyrimidine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-chloro-5-iodo-2,6-dimethyl-pyrimidine

4-Chloro-5-Iodo-2,6-Dimethyl-Pyrimidine: A Comprehensive Overview

4-Chloro-5-iodo-2,6-dimethyl-pyrimidine, with the CAS number 83410-16-6, is a synthetic organic compound that belongs to the pyrimidine family. Pyrimidines are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The compound in question is a derivative of pyrimidine, substituted with chlorine, iodine, and methyl groups at specific positions. This substitution pattern imparts unique chemical and physical properties to the molecule, making it a subject of interest in various scientific and industrial applications.

The structure of 4-chloro-5-iodo-2,6-dimethyl-pyrimidine is characterized by the presence of chlorine at position 4, iodine at position 5, and methyl groups at positions 2 and 6. These substituents influence the electronic properties of the molecule, affecting its reactivity and stability. The compound is typically synthesized through multi-step organic reactions involving halogenation and alkylation processes. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for preparing such substituted pyrimidines.

Pyrimidines are widely studied in medicinal chemistry due to their potential as pharmacophores in drug design. The presence of halogen atoms (chlorine and iodine) in 4-chloro-5-iodo-2,6-dimethyl-pyrimidine introduces electron-withdrawing effects, which can enhance the molecule's ability to interact with biological targets such as enzymes or receptors. This makes it a promising candidate for use in antiviral, anticancer, or anti-inflammatory agents.

Recent research has focused on the biological activity of 4-chloro-5-iodo-2,6-dimethyl-pyrimidine. Studies have shown that this compound exhibits potent inhibitory effects against certain kinases involved in cellular signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound selectively inhibits the activity of protein kinase C (PKC), a key regulator of cell proliferation and survival. Such findings highlight its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, 4-chloro-5-iodo-2,6-dimethyl-pyrimidine has also been explored for its electronic properties in materials science. The molecule's planar structure and conjugated system make it suitable for use in organic electronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that this compound could serve as an effective charge transport material due to its high electron mobility.

The synthesis of 4-chloro-5-iodo-2,6-dimethyl-pyrimidine involves several steps that require precise control over reaction conditions to achieve high yields and purity. A common approach involves the nucleophilic substitution of a suitable pyrimidine precursor with iodide ions followed by methylation using methylating agents like methyl iodide or dimethyl sulfate. The chlorination step is typically carried out using chlorine gas or chlorinating agents under specific conditions to ensure regioselectivity.

The physical properties of 4-chloro-5-iodo-2,6-dimethyl-pyrimidine, such as melting point and solubility, are critical factors that influence its application in different fields. The compound has a melting point of approximately 180°C under standard conditions and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its solubility can be enhanced by modifying the substituents or using cosolvents.

In terms of stability, 4-chloro-5-iodo-2,6-dimethyl-pyrimidine is relatively stable under normal storage conditions but may undergo degradation upon prolonged exposure to light or heat. Proper storage practices are essential to maintain its integrity for long-term use.

The environmental impact of synthetic compounds like 4-chloro-5-i